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A detailed guide on the characterization and validation of recycled Poly(vinyl butyral) (PVB)

sourced from laminated glass, offering a comparative analysis against virgin PVB and other

alternative materials. This guide provides researchers, scientists, and drug development

professionals with essential data, experimental protocols, and visual workflows to evaluate the

viability of recycled PVB for various applications.

Recycled Poly(vinyl butyral) (rPVB) is emerging as a sustainable and cost-effective

alternative to virgin PVB and other polymers in a multitude of applications, ranging from

coatings and adhesives to more advanced uses in composites and binders.[1][2] The primary

source for rPVB is the interlayer from laminated glass, particularly from automotive windshields

and architectural windows.[3][4] As the demand for circular economy solutions grows,

understanding the characteristics and performance of rPVB is crucial for its successful

integration into new and existing technologies.

This guide presents a comprehensive overview of the properties of rPVB, with a direct

comparison to its virgin counterpart and other relevant polymers. The data is supported by

detailed experimental methodologies to ensure reproducibility and validation.

The Journey of PVB: From Windshield to Recycled
Resin
The process of reclaiming PVB from laminated glass is a multi-step procedure designed to

separate the polymer from the glass and other contaminants. The general workflow involves
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mechanical shredding of the glass, followed by processes to detach the PVB interlayer.

Subsequent purification steps are crucial to remove residual glass particles and other

impurities, ensuring a high-quality recycled material.[5][6] An innovative and efficient

mechanochemical treatment can yield highly pure retrieved PVB with minimal residual glass

(<0.5% w/w), a level considered negligible for industrial reprocessing.[6]
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Materials

Key Properties

Recycled PVB

Tensile Strength

Comparable

Elongation at Break

Slightly Lower

Thermal Stability

Lower (due to plasticizers)

Optical Clarity

Potentially Lower

Cost

Lower

Sustainability

Higher

Virgin PVB

High

Plasticized PVC

Generally Lower Comparable/Higher LowerGenerally Lower
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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